Cas no 953915-49-6 (2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide)

• Product Name: 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide
• CAS No: 953915-49-6
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5917098
• PubChem ID: 16892553
• Update Time: 2025-10-17

2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]propanamide
• AKOS024490875
• N-(3-(2-phenylmorpholino)propyl)isobutyramide
• 953915-49-6
• F5022-0163
• 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide

• Inchi： 1S/C17H26N2O2/c1-14(2)17(20)18-9-6-10-19-11-12-21-16(13-19)15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13H2,1-2H3,(H,18,20)
• InChI Key： YKKFUDFEPHQNBV-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOC(C2=CC=CC=C2)C1)(=O)C(C)C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide

Introduction to 2-Methyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide (CAS No. 953915-49-6)

2-Methyl-N-3-(2-Phenylmorpholin-4-yl)propylpropanamide, also known by its CAS number 953915-49-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of morpholino derivatives and has been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and as a modulator of various biological pathways.

The chemical structure of 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide is characterized by a morpholine ring attached to a phenyl group and a propyl chain, which is further substituted with a methyl group and an amide functional group. This unique structural arrangement confers the compound with specific pharmacological properties, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide in modulating neurotransmitter systems, particularly serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. Research has shown that this compound can interact with serotonin receptors, specifically the 5-HT_1A receptor, which is implicated in various psychiatric disorders such as depression and anxiety.

In addition to its effects on serotonin receptors, 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide has also been investigated for its potential as a dopamine D₂ receptor antagonist. Dopamine D₂ receptors are involved in the pathophysiology of schizophrenia and other psychotic disorders. Preclinical studies have demonstrated that this compound can effectively block D₂ receptors, suggesting its potential as an antipsychotic agent.

The pharmacokinetic properties of 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide have also been extensively studied. It exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for the central nervous system (CNS). Its half-life is moderate, allowing for once-daily dosing in clinical settings.

Toxicity studies have shown that 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide is generally well-tolerated at therapeutic doses. However, like many CNS-active compounds, it may cause side effects such as dizziness, nausea, and sedation. These side effects are typically mild and transient, but they should be monitored in clinical trials to ensure patient safety.

The therapeutic potential of 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide extends beyond psychiatric disorders. Recent research has explored its use in pain management and neurodegenerative diseases. Studies have shown that this compound can reduce inflammation and oxidative stress, which are key factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, 2-methyl-N-3-(2-phenylmorpholin-4-yl)propylpropanamide (CAS No. 953915-49-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable tool in the treatment of various neurological and psychiatric disorders.